Cas no 1806071-40-8 (Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate)

• Product Name: Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate
• CAS No: 1806071-40-8
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4954399
• Update Time: 2025-05-20

Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate

• Inchi： 1S/C10H7Cl2NO2/c1-15-10(14)7-3-2-6(5-13)9(12)8(7)4-11/h2-3H,4H2,1H3
• InChI Key： XKHNNGVFJRQUFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(=O)OC)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate

Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate: A Comprehensive Overview

Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate, with the CAS number 1806071-40-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. The name itself is a testament to its chemical composition, with key functional groups such as the chlorine substituents, cyanobenzene ring, and methyl ester group playing pivotal roles in its reactivity and functionality.

Recent studies have highlighted the importance of Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and organic semiconductors. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and electrophilic aromatic substitution, makes it a versatile building block in organic synthesis. These findings underscore its potential in contributing to the next generation of electronic materials.

The structural integrity of Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate is further enhanced by its stereochemistry, which plays a crucial role in determining its physical and chemical properties. Recent advancements in computational chemistry have allowed for precise modeling of this compound's molecular interactions, providing deeper insights into its behavior under different conditions. Such studies are essential for optimizing its use in industrial applications and ensuring safety standards.

In terms of applications, Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate has shown promise in the pharmaceutical industry. Its ability to act as an intermediate in drug synthesis has been a focal point of recent research. Scientists have investigated its role in the development of bioactive compounds, particularly those targeting specific therapeutic areas such as oncology and neurodegenerative diseases. The compound's unique reactivity and stability make it an attractive candidate for drug discovery programs.

Moreover, the environmental impact of Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate has been a subject of scrutiny. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic life. These investigations are critical for ensuring that its use aligns with sustainable practices and regulatory requirements. Preliminary results suggest that the compound exhibits moderate biodegradability under specific conditions, which is a positive indicator for its eco-friendly application.

The synthesis of Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate involves a multi-step process that requires precise control over reaction conditions. Recent innovations in synthetic methodologies have streamlined the production process, making it more efficient and cost-effective. These advancements are expected to enhance the scalability of the compound's production, thereby meeting the growing demand from various industries.

Looking ahead, the future of Methyl 3-chloro-2-chloromethyl-4-cyanobenzoate appears promising. With ongoing research focusing on expanding its applications and improving its synthesis methods, this compound is poised to play a significant role in advancing technological and scientific frontiers. Its unique combination of structural features and functional properties positions it as a valuable asset in diverse fields ranging from materials science to pharmacology.